N-[1-Methyl-1-(p-tolyl)-2,2,3,3,3-pentafluoropropyl]acetamide

• IUPAC Name: N-[3,3,4,4,4-pentafluoro-2-(4-methylphenyl)butan-2-yl]acetamide
• InChI: InChI=1S/C13H14F5NO/c1-8-4-6-10(7-5-8)11(3,19-9(2)20)12(14,15)13(16,17)18/h4-7H,1-3H3,(H,19,20)
• InChI Key: BUJVZIDMPHZILL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C(C(F)(F)F)(F)F)NC(=O)C
• Molecular Formula: C13H14F5NO
• Molecular Weight: 295.25 g/mol

Description

N-[1-Methyl-1-(p-tolyl)-2,2,3,3,3-pentafluoropropyl]acetamide, also known as N-methyl-1-p-tolyl-2,2,3,3,3-pentafluoropropylacetamide (MTPFPA), is a versatile and widely used chemical compound. It is a fluorinated amide that has been used in a wide range of applications, including as a solvent, reagent, and catalyst in organic synthesis. It is also used in the production of pharmaceuticals, agrochemicals, and other industrial products. MTPFPA is a highly polar and thermally stable compound, making it an ideal choice for a variety of applications.

Scientific Research Applications

MTPFPA has been used in a variety of scientific research applications. It has been used as a solvent for the synthesis of organic compounds, as a reagent in the synthesis of polymers and other materials, and as a catalyst in the synthesis of pharmaceuticals and agrochemicals. It has also been used in the synthesis of fluorescent dyes and in the production of nanomaterials.

Mechanism of Action

MTPFPA is a polar, thermally stable compound that is able to dissolve a wide range of organic compounds. It acts as a Lewis base, forming complexes with Lewis acids. It can also act as a hydrogen bond donor, forming hydrogen bonds with other molecules. These properties make it an ideal choice for use in a variety of scientific research applications.
Biochemical and Physiological Effects
MTPFPA is not known to have any significant biochemical or physiological effects. It is considered to be non-toxic and is not known to cause any adverse health effects.

Advantages and Limitations for Lab Experiments

MTPFPA is a versatile and widely used chemical compound that has many advantages in laboratory experiments. It is a highly polar and thermally stable compound, making it an ideal choice for a variety of applications. It is also relatively inexpensive and easy to obtain. However, it is not suitable for use in certain applications, such as in the synthesis of proteins or in the production of nanomaterials.

Future Directions

The future of MTPFPA is bright. It has already been used in a variety of scientific research applications and its versatility and stability make it an ideal choice for a variety of applications. Potential future directions include its use in the synthesis of proteins, in the production of nanomaterials, and in the development of novel pharmaceuticals and agrochemicals. Additionally, its use in the synthesis of fluorescent dyes and in the production of nanomaterials may be explored in the future.

Synthesis Methods

MTPFPA can be synthesized using a variety of methods. The most common method is the reaction of 1-methyl-1-p-tolyl-2,2,3,3,3-pentafluoropropanol (MTPFP) with acetic anhydride in the presence of an acid catalyst, such as p-toluenesulfonic acid (PTSA). The reaction is typically carried out at a temperature of 70-80°C for 3-5 hours. The reaction yields a crude product that can be purified by distillation or column chromatography.